Cas no 162959-43-5 (6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI))

• Product Name: 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI)
• CAS No: 162959-43-5
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 110087
• PubChem ID: 45077240
• Update Time: 2025-04-18

6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI)
• methyl 2-sulfanylidene-3H-1,3-benzothiazole-6-carboxylate
• 2-Mercapto-benzothiazole-6-carboxylic acid Methyl ester
• methyl 2-thioxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• AB66169
• 162959-43-5
• METHYL 2-MERCAPTOBENZO[D]THIAZOLE-6-CARBOXYLATE

• Inchi： 1S/C9H7NO2S2/c1-12-8(11)5-2-3-6-7(4-5)14-9(13)10-6/h2-4H,1H3,(H,10,13)
• InChI Key： RXRSMJKKNDSXJM-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(C(=O)OC)=CC1=2)=S

Computed Properties

• Exact Mass: 224.99182081g/mol
• Monoisotopic Mass: 224.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.7Ų